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Compound of Interest

Compound Name: Diethyl itaconate

Cat. No.: B1585048

A Comparative Guide: Diethyl Itaconate-Based Elastomers vs. Nitrile Rubber Performance
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance characteristics of emerging bio-
based diethyl itaconate elastomers and conventional nitrile rubber (NBR). The information
presented is intended to assist researchers and professionals in material selection for various
applications, including those in the drug development and biomedical fields where material
properties are critical.

Data Presentation: Quantitative Performance
Comparison

The following tables summarize the key performance indicators for a novel bio-based
elastomer, poly(diethyl itaconate-co-butyl acrylate-co-ethyl acrylate-co-glycidyl methacrylate)
(PDEBEG), as a representative of diethyl itaconate-based elastomers, and for nitrile rubber
(NBR). It is important to note that the properties of both elastomers can vary significantly based
on their specific composition and compounding.

Table 1: Mechanical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1585048?utm_src=pdf-interest
https://www.benchchem.com/product/b1585048?utm_src=pdf-body
https://www.benchchem.com/product/b1585048?utm_src=pdf-body
https://www.benchchem.com/product/b1585048?utm_src=pdf-body
https://www.benchchem.com/product/b1585048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property

Diethyl Itaconate-
Based Elastomer
(PDEBEG-10/CB)

Nitrile Rubber
(NBR)

Test Standard

Tensile Strength

14.5 MPa[1][2][3][4]

1.38 - 24.13 MPa (200
- 3,500 PSI)[5]

ASTM D412 /1SO
37[6]

Elongation at Break

305%[1][2][3][4]

350% - 650%]5]

ASTM D412 /1SO
37[6]

Hardness (Shore A)

Not Reported

20 - 95[5]

ASTM D2240 / 1SO
48-4[6]

Tear Resistance

Not Reported

Good to Excellent[5]
[7]

ASTM D624 / 1SO 34-
1[6][8]

Compression Set

Not Reported

Good to Excellent[5]

ASTM D395 /1SO

815-1[8][9]
Table 2: Thermal Properties
Diethyl Itaconate- o
Nitrile Rubber
Property Based Elastomer (NBR) Test Standard
(PDEBEG)
Glass Transition -25.2 10 -0.8 °C[1][2] -56.7 to -5 °C (with DSC

Temperature (TQ)

[4]

polyimide)[10][11]

Maximum Continuous

Use Temperature

Not Reported

Up to +121 °C (+250
°*F)I5]

ASTM D573[8]

Down to -56.7 °C (-70

Brittle Point Not Reported . ASTM D2137
F)51[12]

Onset at 360 °C (can

Thermal Stability be increased to

N - ~300 °C[1] _ TGA

(Initial Decomposition) 368.4°C with

polyimide)[10][11]
Table 3: Chemical Resistance
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Diethyl Itaconate- i
Nitrile Rubber

Chemical Based Elastomer (NBR) Test Standard
(PDEBEGICB)
) Superior high-
Petroleum-Based Oils ) ASTM D471 /1S0O
temperature oil Excellent[5][13][14]
& Fuels 1817[8][15]

resistance[1][2][4]

ASTM D471 /1SO

Acids (Dilute) Not Reported Good[5]
1817[8][15]
, , ASTM D471 /1S0O
Acids (Concentrated) Not Reported Poor to Fair[5]
1817[8][15]
_ ASTM D471 /1S0O
Alcohols Not Reported Fair to Good[5]
1817[8][15]
ASTM D471 /1S0O
Ketones Not Reported Poor[7]
1817[8][15]
Poor to Good (can be
) improved by
Ozone & Sunlight Not Reported ] ASTM D1171[8]
compounding)[5][16]
[17]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental results.

Synthesis of Diethyl Itaconate-Based Elastomer
(PDEBEG)

The novel oil-resistant elastomer, poly(diethyl itaconate-co-butyl acrylate-co-ethyl acrylate-co-
glycidyl methacrylate) (PDEBEG), was synthesized via redox emulsion polymerization.[1][2][4]

o Materials: Diethyl itaconate (DEI), butyl acrylate (BA), ethyl acrylate (EA), and glycidyl
methacrylate (GMA) were used as monomers.[1][4]
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o Polymerization Process: The synthesis was carried out at 30 °C. The specific mass ratios of
the monomers were varied to optimize the properties of the final elastomer.[1]

Preparation of PDEBEG/Carbon Black Composites

o Compounding: The synthesized PDEBEG elastomer was mixed with carbon black (N330) to
create composites for testing.[1][2][4]

Standard Testing Protocols for Elastomers

The following ASTM and ISO standards are commonly used to evaluate the performance of
elastomers:

o Tensile Properties (ASTM D412 / ISO 37): This test measures the tensile strength,
elongation at break, and modulus of the material.[6][8] Dumbbell-shaped specimens are
stretched at a constant rate until they rupture.[3]

e Hardness (ASTM D2240 / 1ISO 48-4): A durometer is used to measure the indentation
hardness of the elastomer.[6][8]

o Tear Resistance (ASTM D624 / 1ISO 34-1): This test determines the force required to tear a
specimen.[6][8]

o Compression Set (ASTM D395/ ISO 815-1): This method evaluates the ability of the
elastomer to retain its elastic properties after being subjected to prolonged compressive
stress.[8][9]

o Thermal Aging (ASTM D573): This test assesses the changes in the physical properties of
the elastomer after exposure to elevated temperatures for a specified period.[8]

e Fluid Resistance (ASTM D471 /1SO 1817): This standard is used to determine the effect of
liquids on the properties of the elastomer, including changes in mass, volume, and
mechanical properties after immersion.[8][15]

Visualizations
Experimental Workflow
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Caption: Experimental workflow for PDEBEG synthesis and testing.

Property Comparison
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Caption: Key property comparison of elastomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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